Cas no 1689486-42-7 ((1S)-1-(2-bromo-4-methylphenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-bromo-4-methylphenyl)ethan-1-ol
• CAS No: 1689486-42-7
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 6377685
• PubChem ID: 103920534
• Update Time: 2025-06-08

(1S)-1-(2-bromo-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-bromo-4-methylphenyl)ethan-1-ol
• 1689486-42-7
• EN300-1893327

• Inchi： 1S/C9H11BrO/c1-6-3-4-8(7(2)11)9(10)5-6/h3-5,7,11H,1-2H3/t7-/m0/s1
• InChI Key： PLTCTCPJMHYKDD-ZETCQYMHSA-N
• SMILES： BrC1C=C(C)C=CC=1[C@H](C)O

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (1S)-1-(2-bromo-4-methylphenyl)ethan-1-ol

Comprehensive Overview of (1S)-1-(2-bromo-4-methylphenyl)ethan-1-ol (CAS No. 1689486-42-7): Properties, Applications, and Industry Insights

The compound (1S)-1-(2-bromo-4-methylphenyl)ethan-1-ol (CAS No. 1689486-42-7) is a chiral secondary alcohol featuring a brominated aromatic ring, which has garnered significant attention in pharmaceutical and fine chemical synthesis. Its unique structural attributes, including the 2-bromo-4-methylphenyl moiety and the stereogenic center at the 1-position, make it a versatile intermediate for asymmetric synthesis. Researchers and industry professionals frequently search for terms like "chiral building blocks", "brominated aromatic alcohols", and "CAS 1689486-42-7 applications", reflecting its relevance in modern organic chemistry.

In recent years, the demand for enantiomerically pure compounds like (1S)-1-(2-bromo-4-methylphenyl)ethan-1-ol has surged due to their critical role in drug development. The compound’s bromine substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in constructing complex molecular architectures. This aligns with trending topics in green chemistry, where efficient C-C bond formation strategies are highly sought after. Searches for "sustainable bromination methods" or "stereoselective reduction techniques" often intersect with discussions about this compound.

From a synthetic perspective, CAS 1689486-42-7 is typically prepared through asymmetric reduction of the corresponding ketone or via enzymatic resolution, methods that resonate with the growing interest in biocatalysis and atom economy. Its methyl group at the 4-position enhances lipophilicity, a property frequently explored in pharmacokinetic optimization—a hot topic in medicinal chemistry forums. Analysts note increased queries for "aromatic alcohol solubility" and "chiral auxiliaries", underscoring its multidisciplinary utility.

The compound’s stability under ambient conditions and compatibility with diverse reaction media further elevate its industrial appeal. Notably, its optical purity is a recurring focus in quality control discussions, as even minor enantiomeric impurities can impact downstream applications. This ties into broader industry concerns about "QC for chiral intermediates" and "scalable asymmetric synthesis"—keywords frequently flagged in patent literature and R&D reports.

Beyond pharmaceuticals, (1S)-1-(2-bromo-4-methylphenyl)ethan-1-ol finds niche applications in materials science, particularly in liquid crystal and polymer research, where its rigid aromatic core and bromo functionality enable precise molecular design. This versatility mirrors the rise of "functionalized aromatics" as a search trend among material scientists. Environmental considerations also play a role; recent studies explore its biodegradation pathways, addressing queries about "eco-friendly halogenated compounds".

In summary, CAS 1689486-42-7 exemplifies the convergence of synthetic innovation and applied research. Its structural features cater to evolving needs in targeted drug delivery, catalysis, and advanced materials, while its nomenclature variants (e.g., "(S)-2-bromo-4-methylbenzhydrol") reflect its interdisciplinary footprint. As the scientific community prioritizes stereocontrol and sustainable methodologies, this compound’s profile will continue to expand, driven by both academic curiosity and industrial pragmatism.